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Compound of Interest

Ethyl 3-bromo-2,6-
Compound Name: _
difluorophenylacetate

Cat. No.: B1411838

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-bromo-2,6-difluorophenylacetate is a halogenated aromatic compound with potential
applications in organic synthesis and drug discovery. Its substituted phenylacetate core makes
it a valuable building block for the synthesis of more complex molecules, particularly in the
development of novel therapeutic agents. The presence of bromine and fluorine atoms can
significantly influence the pharmacokinetic and pharmacodynamic properties of derivative
compounds. This guide provides a summary of the available chemical properties and a
generalized synthetic approach for this compound.

Chemical Properties

Detailed experimental data for Ethyl 3-bromo-2,6-difluorophenylacetate is not widely
available in public databases. However, its fundamental properties can be calculated based on
its structure, derived from the known properties of the corresponding carboxylic acid, 2-(3-
bromo-2,6-difluorophenyl)acetic acid.
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Property Value Source
Molecular Formula C10H9BrrF202 Calculated
Molecular Weight 279.08 g/mol Calculated
CAS Number Not available

Likely a liquid or low-melting

Appearance ] Inferred
solid

Boiling Point Not available

Melting Point Not available

Density Not available

Expected to be soluble in
organic solvents like ethanol,

Solubility ethyl acetate, and Inferred
dichloromethane. Poorly

soluble in water.

Synthesis

A standard method for the synthesis of Ethyl 3-bromo-2,6-difluorophenylacetate involves the
esterification of 2-(3-bromo-2,6-difluorophenyl)acetic acid.

Experimental Protocol: Fischer Esterification

Objective: To synthesize Ethyl 3-bromo-2,6-difluorophenylacetate from 2-(3-bromo-2,6-
difluorophenyl)acetic acid and ethanol.

Materials:
e 2-(3-bromo-2,6-difluorophenyl)acetic acid
e Anhydrous ethanol

e Concentrated sulfuric acid (catalyst)
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e Sodium bicarbonate solution (saturated)

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate
e Round-bottom flask

e Reflux condenser

e Separatory funnel

» Rotary evaporator

Procedure:

 In a round-bottom flask, dissolve 2-(3-bromo-2,6-difluorophenyl)acetic acid in an excess of
anhydrous ethanol.

e Slowly add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

o Attach a reflux condenser and heat the mixture to reflux for several hours. The reaction
progress can be monitored by thin-layer chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.
» Remove the excess ethanol using a rotary evaporator.
» Dissolve the residue in an organic solvent such as ethyl acetate.

o Transfer the solution to a separatory funnel and wash sequentially with water, saturated
sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude
Ethyl 3-bromo-2,6-difluorophenylacetate.

e The crude product may be purified by column chromatography on silica gel.
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Characterization: The final product should be characterized by spectroscopic methods such as
1H NMR, 13C NMR, and mass spectrometry to confirm its structure and purity.

Synthetic Workflow

Reactants

Sulfuric Acid (catalyst)

Process Isolation

Ethanol Purification Ethyl 3-bromo-2,6-difluorophenylacetate

2-(3-bromo-2,6-difluorophenyl)acetic acid

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of Ethyl 3-bromo-2,6-difluorophenylacetate.

Safety and Handling

As with any chemical, Ethyl 3-bromo-2,6-difluorophenylacetate should be handled with
appropriate safety precautions in a well-ventilated laboratory fume hood. Personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn. For
detailed safety information, it is recommended to consult the Safety Data Sheet (SDS) from the
supplier.

Conclusion

Ethyl 3-bromo-2,6-difluorophenylacetate is a potentially useful building block in synthetic
and medicinal chemistry. While comprehensive experimental data is currently limited in the
public domain, this guide provides the foundational chemical information and a general
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synthetic protocol to aid researchers in their work with this compound. Further experimental
investigation is required to fully characterize its chemical and physical properties.

 To cite this document: BenchChem. [In-Depth Technical Guide: Ethyl 3-bromo-2,6-
difluorophenylacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1411838#ethyl-3-bromo-2-6-difluorophenylacetate-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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